Cas no 2171619-33-1 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3-methylpentanoic acid
• CAS No: 2171619-33-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6206658
• PubChem ID: 165538013
• Update Time: 2025-05-24

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3-methylpentanoic acid
• 2171619-33-1
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-3-methylpentanoic acid
• EN300-1520217

• Inchi： 1S/C26H28N2O5/c1-3-8-23(25(31)27-14-13-17(2)15-24(29)30)28-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h1,4-7,9-12,17,22-23H,8,13-16H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GICPIHQUNGONLF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(NCCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3-methylpentanoic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS number 2171619-33-1, named 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-3-methylpentanoic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug delivery systems. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an alkyne functional group, and a branched carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for various chemical modifications and applications.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions, making it ideal for stepwise synthesis of complex molecules. In the case of this compound, the Fmoc group protects the amino group attached to the pentynamide moiety, ensuring selective reactivity during subsequent chemical transformations.

The presence of an alkyne group in this molecule introduces additional functionality, enabling the use of click chemistry reactions such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is particularly valuable in medicinal chemistry for constructing complex molecules with high precision and efficiency. The alkyne group in this compound can serve as a reactive handle for attaching various bioactive moieties or for incorporating the molecule into larger frameworks, such as peptide conjugates or polymer-based drug delivery systems.

The branched carboxylic acid moiety at the 3-methyl position adds another layer of complexity to this molecule. Carboxylic acids are versatile functional groups that can participate in esterification, amidation, or other condensation reactions. In this compound, the carboxylic acid group can potentially be modified to introduce additional functionalities or to enhance solubility and bioavailability when incorporated into drug candidates.

Recent advancements in chemical synthesis have enabled the efficient construction of such complex molecules using a combination of protecting group strategies and modern coupling techniques. For instance, the use of Fmoc protection allows for precise control over amino group reactivity during multi-step syntheses. Additionally, the application of click chemistry has revolutionized the way alkyne-containing compounds are utilized in constructing bioactive molecules.

In terms of applications, this compound holds promise in several areas. Its structure suggests potential use as a precursor for peptide synthesis, where controlled deprotection and coupling steps can lead to bioactive peptides with tailored properties. Furthermore, its alkyne functionality makes it a candidate for incorporation into larger molecular frameworks, such as dendrimers or polymer-based drug delivery systems.

Recent research has also emphasized the importance of branched carboxylic acids in modulating pharmacokinetic properties of drug candidates. The 3-methyl substitution in this compound may influence its solubility, permeability, and overall bioavailability when used as a component in drug delivery systems.

In conclusion, 5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanoyl}-4-pentyne-carboxylic acid (CAS 2171619-33-1) is a multifunctional organic compound with significant potential in medicinal chemistry and drug delivery applications. Its unique combination of functional groups—namely the Fmoc protected amino group, alkyne functionality, and branched carboxylic acid—makes it a valuable building block for constructing complex molecules with tailored properties.